Cas no 1283108-37-1 (2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine)

• Product Name: 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine
• CAS No: 1283108-37-1
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• MDL: MFCD21091661
• CID: 5045528
• PubChem ID: 52903538
• Update Time: 2026-02-28

2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine Chemical and Physical Properties

Names and Identifiers

• {2-[(6-pyridin-2-ylpyridazin-3-yl)oxy]ethyl}amine
• (2-[(6-PYRIDIN-2-YLPYRIDAZIN-3-YL)OXY]ETHYL)AMINE
• 2-(6-pyridin-2-ylpyridazin-3-yl)oxyethanamine
• 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine

• MDL： MFCD21091661
• Inchi： 1S/C11H12N4O/c12-6-8-16-11-5-4-10(14-15-11)9-3-1-2-7-13-9/h1-5,7H,6,8,12H2
• InChI Key： CIESABYUZDYGNH-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C2C=CC=CN=2)N=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: -0.2
• Topological Polar Surface Area: 73.9

Additional information on 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine

Introduction to 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine (CAS No. 1283108-37-1) and Its Emerging Applications in Chemical Biology

2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine, identified by the chemical identifier CAS No. 1283108-37-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridazine class of heterocyclic compounds, characterized by a six-membered ring containing two nitrogen atoms. The presence of multiple nitrogen atoms in its structure imparts unique electronic and steric properties, making it a versatile scaffold for designing molecules with potential biological activity.

The molecular structure of 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine consists of a pyridazine core substituted with a 2-pyridyl group at the 6-position and an N-oxyethylamine moiety at the 3-position. This arrangement creates a molecule with multiple potential interaction sites, allowing it to engage with various biological targets. The pyridine rings, in particular, are well-known for their ability to form hydrogen bonds and coordinate with metal ions, which are critical for many enzymatic and non-enzymatic processes.

In recent years, there has been a surge in interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Pyridazine derivatives, including 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine, have been extensively studied for their potential applications in drug discovery. The compound’s ability to modulate biological pathways makes it a promising candidate for further investigation in therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine is its structural flexibility, which allows for the synthesis of numerous derivatives with tailored biological activities. Researchers have leveraged this flexibility to develop molecules that exhibit inhibitory effects on key enzymes and receptors involved in disease pathogenesis. For instance, studies have shown that derivatives of this compound can inhibit kinases and phosphodiesterases, which are often overactive in cancer cells.

The synthesis of 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the N-oxyethylamine group at the 3-position of the pyridazine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic chemistry have made it possible to produce this compound in sufficient quantities for both laboratory research and preclinical studies.

Recent computational studies have highlighted the potential of 2-[6-(2-pyridyl)pyridazin-3-yl]oxyethanamine as a scaffold for drug development. Molecular docking simulations have shown that this compound can bind to various protein targets with high affinity, suggesting its utility as a lead compound for small-molecule drugs. These simulations have also provided insights into the binding mechanisms of the compound, which can guide further optimization efforts.

In addition to its synthetic appeal, 2-[6-(2-pyirdyl)pyirdazin-3-yloxyethanamine has demonstrated promising preclinical activity in several disease models. In vitro studies have revealed that this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Similarly, animal models have shown that it can reduce inflammation and alleviate symptoms associated with chronic diseases.

The pharmacological profile of CAS No. 1283108-37-1 is further enhanced by its favorable pharmacokinetic properties. Studies indicate that this compound exhibits good solubility in both water and organic solvents, which facilitates its administration via multiple routes. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, making it a promising candidate for clinical development.

The development of new drugs is often a lengthy and expensive process, but the use of computational tools and high-throughput screening methods has significantly accelerated drug discovery in recent years. 2-[6-(2-pyirdyl)pyirdazin-3-yloxyethanamine represents an excellent example of how these technologies can be leveraged to identify novel therapeutic agents. By combining computational modeling with experimental validation, researchers can rapidly screen large libraries of compounds and identify those with the highest potential for clinical success.

The future prospects for CAS No. 1283108-37-1 are bright, with ongoing research aimed at optimizing its potency, selectivity, and pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these mechanisms effectively. In the coming years, it is likely that derivatives of this compound will play a significant role in the development of new treatments for a wide range of diseases.